1,2-Bis(1,1,2,3,3,3-hexafluoropropoxy)benzene

• IUPAC Name: 1,2-bis(1,1,2,3,3,3-hexafluoropropoxy)benzene
• InChI: InChI=1S/C12H6F12O2/c13-7(9(15,16)17)11(21,22)25-5-3-1-2-4-6(5)26-12(23,24)8(14)10(18,19)20/h1-4,7-8H
• InChI Key: FAABHWDKTPEOCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OC(C(C(F)(F)F)F)(F)F)OC(C(C(F)(F)F)F)(F)F
• Molecular Formula: C12H6F12O2
• Molecular Weight: 410.15 g/mol

Description

1,2-Bis(1,1,2,3,3,3-hexafluoropropoxy)benzene, also known as 1,2-bis(hexafluoropropoxy)benzene, 1,2-bis(hexafluoropropoxy)benzene, 1,2-bis(hexafluoropropoxy)benzene, or simply 1,2-bis(HFPB), is an organofluorine compound with a wide range of applications in scientific research. It is a colorless liquid with a sweet odor and is used as a solvent and a reagent in organic synthesis. 1,2-Bis(HFPB) is an important intermediate for the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals.

Mechanism of Action

1,2-Bis(HFPB) is a nucleophilic fluorinating agent, meaning that it can attack electron-rich centers, such as carbon-hydrogen bonds, and replace them with fluorine atoms. This reaction is known as a nucleophilic substitution reaction. The reaction is catalyzed by a strong base, such as potassium tert-butoxide.
Biochemical and Physiological Effects
1,2-Bis(HFPB) is not known to have any significant biochemical or physiological effects. It is not known to be toxic and has not been found to have any mutagenic or carcinogenic properties.

Advantages and Limitations for Lab Experiments

1,2-Bis(HFPB) has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is readily available. It is also a relatively non-toxic compound, making it safe to handle in the laboratory. However, it is a relatively volatile compound, making it difficult to store and handle.

Future Directions

1,2-Bis(HFPB) has a wide range of potential applications in scientific research. It can be used in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals. It can also be used in the synthesis of polymers and in the synthesis of heterocyclic compounds. Furthermore, it can be used in the synthesis of organometallic complexes. Finally, it can be used as a reagent in the synthesis of fluorinated compounds.

Synthesis Methods

1,2-Bis(HFPB) can be synthesized from 1,2-dibromo-1,2,3,3,3-pentafluoropropane and a tertiary amine, such as triethylamine, via an SN2 reaction. The reaction is carried out in an aprotic solvent, such as dichloromethane, at room temperature. The product is then purified by distillation.

Scientific Research Applications

1,2-Bis(HFPB) is widely used in scientific research as a reagent and a solvent. It is used in organic synthesis to prepare a variety of compounds, including pharmaceuticals and agrochemicals. It is also used in the synthesis of polymers, such as polytetrafluoroethylene, and in the synthesis of perfluorinated compounds. 1,2-Bis(HFPB) is also used in the synthesis of heterocyclic compounds and in the synthesis of organometallic complexes.